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Compound Name: 2,2,7-Trimethyloctane

Cat. No.: B14549899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2,7-Trimethyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄. As a

member of the alkane family, it is a saturated hydrocarbon, characterized by single bonds

between its carbon atoms. Understanding the physicochemical properties of such compounds

is fundamental in various fields, including organic synthesis, fuel technology, and as a non-

polar solvent in various applications. This technical guide provides a comprehensive overview

of the known physicochemical properties of 2,2,7-trimethyloctane, detailed experimental

protocols for their determination, and a representative synthetic workflow. Due to the limited

availability of direct experimental data for 2,2,7-trimethyloctane, some data for its close

isomer, 2,2,6-trimethyloctane, is included for comparative purposes and is clearly denoted.

Core Physicochemical Properties
The structural arrangement of 2,2,7-trimethyloctane, featuring tertiary and quaternary carbon

centers, influences its physical properties, such as boiling point and density, when compared to

its linear isomer, n-undecane.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 2,2,7-trimethyloctane.

Where direct experimental data is unavailable, computed or estimated values are provided and
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indicated as such. For comparison, data for the isomer 2,2,6-trimethyloctane is also presented.

Property 2,2,7-Trimethyloctane
2,2,6-Trimethyloctane
(Isomer for Comparison)

Molecular Formula C₁₁H₂₄[1] C₁₁H₂₄[2]

Molecular Weight 156.31 g/mol [1] 156.31 g/mol [2]

Boiling Point Not available (Computed) 172.3 °C at 760 mmHg[2]

Melting Point Not available (Computed) -57.06 °C (estimate)[2]

Density Not available (Computed) 0.742 g/cm³[2]

Refractive Index Not available (Computed) 1.416[2]

Solubility in Water Insoluble (predicted) Insoluble (predicted)

Solubility in Organic Solvents
Soluble in non-polar solvents

(predicted)

Soluble in non-polar solvents

(predicted)

Experimental Protocols
Accurate determination of physicochemical properties is crucial for the characterization and

application of chemical compounds. The following sections detail standard experimental

methodologies for measuring the key properties of alkanes like 2,2,7-trimethyloctane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Methodology: Capillary Method

Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small

test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid in the test tube.
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Heating: The test tube is attached to a thermometer and heated gently in a heating bath

(e.g., an oil bath).

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed, and the bath is allowed to cool slowly.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Melting Point
For higher molecular weight alkanes that are solid at room temperature, the melting point is a

key indicator of purity.

Methodology: Mel-Temp Apparatus

Sample Preparation: A small, dry sample of the solid is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a Mel-Temp apparatus.

Heating: The sample is heated at a controlled rate. A rapid heating rate can be used initially

to determine an approximate melting range, followed by a slower rate (1-2 °C per minute) for

a more accurate measurement with a fresh sample.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is the end of the melting range. For a pure compound, this range is typically narrow

(0.5-1 °C).

Determination of Density
Density is the mass per unit volume of a substance and is typically measured using a

pycnometer or a vibrating tube densimeter.

Methodology: Pycnometer Method
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Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed empty. It is

then filled with a reference liquid of known density (e.g., deionized water) at a specific

temperature, and the total weight is recorded.

Sample Measurement: The pycnometer is emptied, dried, and filled with the sample liquid

(2,2,7-trimethyloctane) at the same temperature. The total weight is again recorded.

Calculation: The density of the sample is calculated using the following formula:

Density_sample = (Mass_sample / Mass_reference) * Density_reference

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance and is sensitive to temperature and the

wavelength of light used.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should also be recorded, as the refractive index is temperature-dependent.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For alkanes, solubility is typically tested in polar (e.g., water) and non-polar organic solvents.

Methodology: Visual Miscibility Test
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Sample Preparation: A small, known volume (e.g., 1 mL) of 2,2,7-trimethyloctane is placed

in a test tube.

Solvent Addition: An equal volume of the solvent (e.g., water, ethanol, hexane) is added to

the test tube.

Mixing: The test tube is stoppered and shaken vigorously for a set period.

Observation: The mixture is allowed to stand and is observed for the formation of a single

homogeneous phase (soluble/miscible) or the separation into two distinct layers

(insoluble/immiscible). This can be performed with a range of solvents to create a solubility

profile.

Synthesis Workflow
While a specific, documented synthesis for 2,2,7-trimethyloctane is not readily available in the

searched literature, a plausible synthetic route can be conceptualized based on established

organic chemistry principles. A common method for the synthesis of complex alkanes involves

the coupling of organometallic reagents with alkyl halides. The following diagram illustrates a

hypothetical Grignard reaction-based synthesis.
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Reactants Reaction Steps Intermediates

Final Product

1-bromo-2,2-dimethylpropane
Grignard Reagent

Formation
(Mg, dry ether)

5-methyl-2-hexanone Grignard Addition

Neopentylmagnesium
bromide

2,2,7-trimethyl-5-octanol

Dehydration
(H2SO4, heat)

2,2,7-trimethyloctenes
(mixture of isomers)

Hydrogenation
(H2, Pd/C)

2,2,7-Trimethyloctane

Molecular Structure

Physicochemical Properties

Consequent Properties

2,2,7-Trimethyloctane
(C11H24)

High Molecular Weight Branched Structure Non-polar

Relatively High Boiling Point
(compared to smaller alkanes)

Lower Boiling Point
(compared to n-undecane) Insoluble in Water Soluble in Non-polar Solvents

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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